Cas no 2171691-09-9 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-methylhex-4-enoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-methylhex-4-enoic acid
• CAS No: 2171691-09-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6425532
• PubChem ID: 165761327
• Update Time: 2025-10-30

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-methylhex-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-methylhex-4-enoic acid
• 2171691-09-9
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-5-methylhex-4-enoic acid
• EN300-1552090

• Inchi： 1S/C27H32N2O5/c1-17(2)12-13-24(26(31)32)29-25(30)18(3)14-15-28-27(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-12,18,23-24H,13-16H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： FEYAWYIWBZEXHC-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)C(NC(C(=O)O)C/C=C(\C)/C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-methylhex-4-enoic acid

Comprehensive Overview of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-methylhex-4-enoic acid (CAS No. 2171691-09-9)

In the realm of organic chemistry and pharmaceutical research, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-methylhex-4-enoic acid (CAS No. 2171691-09-9) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in peptide synthesis and drug development. Its Fmoc-protected amino acid derivative is particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely employed in the production of therapeutic peptides and biologics.

The compound's unique chemical properties stem from its combination of a fluorenylmethyloxycarbonyl (Fmoc) group and a methylhexenoic acid backbone. This configuration not only enhances its stability during synthesis but also facilitates selective deprotection, a critical step in peptide chain assembly. Researchers are increasingly exploring its applications in the development of targeted drug delivery systems and bioconjugation strategies, aligning with the growing demand for precision medicine.

Recent advancements in AI-driven drug discovery have further highlighted the importance of specialized building blocks like CAS No. 2171691-09-9. Computational models often prioritize molecules with well-defined protective groups and modular reactivity, making this compound a frequent subject of in silico screening studies. Its compatibility with automated peptide synthesizers has also made it a staple in high-throughput platforms, addressing the pharmaceutical industry's need for scalable solutions.

From an environmental perspective, the synthesis and handling of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-methylhex-4-enoic acid adhere to modern green chemistry principles. Researchers emphasize solvent optimization and waste reduction during its production, reflecting broader trends in sustainable chemical manufacturing. These efforts resonate with the increasing consumer and regulatory focus on eco-friendly pharmaceutical processes.

The compound's role extends beyond traditional peptide synthesis. Recent studies investigate its potential in creating peptide-based biomaterials for tissue engineering and diagnostic probes for disease detection. Its structural versatility allows for customization, enabling researchers to tailor properties such as solubility and bioactivity—a feature particularly relevant in the design of next-generation therapeutics.

Quality control remains paramount when working with CAS No. 2171691-09-9. Analytical techniques like HPLC and mass spectrometry are routinely employed to verify purity and identity, ensuring reproducibility in research applications. This rigorous characterization aligns with the pharmaceutical industry's emphasis on QC/QA compliance and data integrity.

As the scientific community continues to explore peptide-based solutions for complex medical challenges, compounds like 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-methylhex-4-enoic acid will undoubtedly remain at the forefront of innovation. Its balanced combination of synthetic utility and structural adaptability positions it as a key player in advancing both academic research and industrial applications.